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CAS No.: 870777-28-9

Cat. No.: B1368683

Get Quote

(3-Chloro-4-((2-fluorobenzyl)oxy)phenyl)boronic acid is a substituted arylboronic acid with

significant potential as a building block in medicinal chemistry and materials science. Its
structural complexity, featuring a halogenated phenylboronic acid core linked to a fluorinated
benzyl ether, presents a unique profile of electronic and steric properties. These characteristics
are pivotal in directing its reactivity in key synthetic transformations, most notably the Suzuki-
Miyaura cross-coupling reaction, a cornerstone of modern drug discovery.[1]

The utility of this reagent is, however, fundamentally governed by its solubility. A
comprehensive understanding of its behavior in various solvent systems is critical for optimizing
reaction conditions, developing robust purification strategies, and, in downstream applications,
formulating for biological screening. To date, specific experimental solubility data for (3-Chloro-
4-((2-fluorobenzyl)oxy)phenyl)boronic acid has not been reported in the public domain.

This guide, therefore, serves as a first-principles technical manual for researchers. It is
designed to bridge this knowledge gap by integrating established chemical theory with
practical, field-proven methodologies. We will dissect the molecule's structural components to
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provide a qualitative prediction of its solubility, present detailed protocols for its precise
experimental determination, and address the unique chemical challenges inherent to boronic
acids.

Molecular Structure and Physicochemical Property
Analysis

To understand the solubility of (3-Chloro-4-((2-fluorobenzyl)oxy)phenyl)boronic acid, we
must first analyze the contributions of its constituent parts:

¢ Phenylboronic Acid Core: The B(OH)z group is capable of hydrogen bonding, both as a
donor (O-H) and an acceptor (the vacant p-orbital on boron acting as a Lewis acid).[2] This
moiety imparts a degree of polarity.

o Chloro Substituent: Located meta to the boronic acid, this electron-withdrawing group
increases the Lewis acidity of the boron center, which can influence interactions with Lewis
basic solvents.[3][4]

o Benzyloxy Linker: The ether linkage introduces a polar site capable of hydrogen bond
acceptance. However, the overall benzyloxy group is large and predominantly nonpolar,
contributing significantly to the molecule's hydrophobicity.

e 2-Fluoro Substituent: The fluorine atom on the benzyl ring is a strong electron-withdrawing
group, influencing the electronic properties of the ether oxygen and adding to the molecule's
overall polarity and potential for specific dipole-dipole interactions.

A critical characteristic of arylboronic acids is their propensity to undergo dehydration to form a
cyclic anhydride known as a boroxine.[5][6] This equilibrium is solvent and temperature-
dependent and can significantly complicate solubility measurements, as the acid and its
boroxine will possess different solubility profiles.

dot graph TD { subgraph Dehydration Equilibrium A[3 x (3-Chloro-4-((2-
fluorobenzyl)oxy)phenyl)boronic acid] B[Boroxine Anhydride] C[3 x H20] A -- Dehydration --
> B B -- Hydration -->AB --- C end
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Caption: Reversible dehydration of boronic acid to its boroxine.

Table 1. Core Physicochemical Properties

Property Value Source
CAS Number 870777-28-9 [7]
Molecular Formula C13H11BCIFOs [7]
Molecular Weight 280.49 g/mol [7]

Predicted Solubility Profile: A Qualitative
Assessment

Based on the structural analysis and established literature on analogous compounds, we can
formulate a robust hypothesis regarding the solubility of (3-Chloro-4-((2-
fluorobenzyl)oxy)phenyl)boronic acid across a range of common laboratory solvents.

Aqueous Solubility: The molecule's large, hydrophobic surface area, conferred by the two
aromatic rings, is expected to dominate its behavior in water, leading to very low aqueous
solubility. While the boronic acid moiety is polar, its contribution is likely insufficient to overcome
the nonpolar character of the bulk of the molecule. The solubility of unsubstituted phenylboronic
acid in water is already low (approx. 1.9-2.5 g/100g H20 at room temperature), and the
introduction of large, nonpolar substituents is known to decrease it further.[5][8] The pH of the
agueous medium will have a significant impact; in basic conditions (pH > pKa), the boronic acid
will convert to the more soluble anionic boronate form.[2]

Organic Solvent Solubility: The solubility in organic solvents will be dictated by the principle of
"like dissolves like."

o High Expected Solubility:

o Ethers (e.g., Tetrahydrofuran (THF), 1,4-Dioxane): These polar aprotic solvents are
excellent hydrogen bond acceptors and are known to be effective solvents for a wide
range of phenylboronic acids.[5][9] They are likely to be the best choice for dissolving this
compound.
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o Ketones (e.g., Acetone, 2-Butanone): Similar to ethers, ketones are polar aprotic solvents
that have demonstrated high efficacy in dissolving phenylboronic acids.[5][9][10]

o Moderate Expected Solubility:

o Chlorinated Solvents (e.g., Dichloromethane (DCM), Chloroform): These solvents are
weakly polar and can engage in dipole-dipole interactions. Phenylboronic acid itself shows
moderate solubility in chloroform.[5][9][10]

o Alcohols (e.g., Methanol, Ethanol): While polar and capable of hydrogen bonding, the
large nonpolar scaffold of the molecule may limit its solubility compared to more ethereal
solvents.

e Low to Insoluble:

o Apolar Hydrocarbons (e.g., Hexane, Heptane, Toluene): These solvents lack the polarity
and hydrogen-bonding capability to effectively solvate the polar boronic acid headgroup.
Phenylboronic acids consistently show very low solubility in hydrocarbons.[5][9][10]

Protocols for Rigorous Experimental Solubility
Determination

Given the absence of published data, experimental verification is paramount. The following
protocols are designed to provide accurate and reproducible solubility measurements.

Protocol 1: Thermodynamic Solubility in Organic
Solvents via the Dynamic Method

This method, also known as the synthetic or polythermal method, is a robust approach for
determining the temperature-dependent solubility of a compound.[5][6][11] It relies on
identifying the precise temperature at which a known composition of solute and solvent
becomes a single liquid phase upon controlled heating.

dot graph TD { rankdir=LR; A[Prepare Sample] --> B[Controlled Heating]; B --> C{Observe
Turbidity}; C -- "Clear Solution" --> D[Record Temperature]; C -- "Turbid" --> B;
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Caption: Workflow for the dynamic solubility determination method.
Step-by-Step Methodology:

Sample Preparation: Into a small, sealable glass vial containing a magnetic stir bar,
accurately weigh approximately 5-10 mg of (3-Chloro-4-((2-
fluorobenzyl)oxy)phenyl)boronic acid using an analytical balance.

Solvent Addition: Add a precise mass or volume of the desired organic solvent (e.g., THF,
acetone, chloroform) to the vial. Seal the vial immediately to prevent solvent evaporation.

Apparatus Setup: Place the vial in a controlled heating block equipped with a magnetic stirrer
and a calibrated digital thermometer submerged in the sample or a reference vial. A device
that measures light transmittance through the vial is ideal for removing operator subjectivity.
[51[10]

Heating and Observation: Begin stirring vigorously and heat the sample at a slow, constant
rate (e.g., 0.5 °C per minute).

Data Acquisition: Record the temperature at the exact moment the last solid particle
disappears, resulting in a perfectly clear solution. This is the equilibrium solubility
temperature for that specific concentration.

Repeatability: Repeat the measurement for several different concentrations to construct a
solubility curve (solubility vs. temperature).

Protocol 2: Kinetic Solubility Screening for Drug
Discovery Context

In early-stage drug discovery, kinetic solubility in an aqueous buffer is often a more relevant
parameter than thermodynamic solubility. This protocol simulates the conditions of a high-
throughput screening assay.

Step-by-Step Methodology:

o Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in
100% dimethyl sulfoxide (DMSO), for example, at 10 mM.
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o Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO.

o Agqueous Buffer Addition: To each well, add a physiological buffer (e.g., Phosphate-Buffered
Saline, pH 7.4) to achieve a final DMSO concentration of 1-2%.

¢ Incubation: Cover the plate and allow it to equilibrate at room temperature for a defined
period (e.g., 1-2 hours).

e Precipitate Detection: Analyze the plate for the presence of precipitate. This can be done
visually, by light scattering (nephelometry), or by centrifuging the plate and measuring the
concentration of the remaining compound in the supernatant via LC-MS/MS or UV-Vis
spectroscopy.

 Kinetic Solubility Limit: The highest concentration that remains free of precipitate is reported
as the kinetic solubility.

Data Presentation and Interpretation

Quantitative solubility data should be organized systematically for clear interpretation and
comparison.

Table 2: Template for Recording Thermodynamic Solubility Data

Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L)
THF Record T_clear Calculate Calculate

Acetone Record T_clear Calculate Calculate
Chloroform Record T_clear Calculate Calculate

Toluene Record T_clear Calculate Calculate

Water (pH 7.4) 25.0 Determine Determine

Interpreting the Results: The choice of solvent for a specific application will depend directly on
this data. For a Suzuki-Miyaura reaction, a solvent that provides high solubility for all reactants
at the target reaction temperature (e.g., THF, dioxane) would be ideal. For purification by
crystallization, a solvent system where the compound has high solubility at elevated
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temperatures but low solubility at room temperature or below (e.g., ethanol/water, toluene)
would be sought.

Conclusion

While specific solubility data for (3-Chloro-4-((2-fluorobenzyl)oxy)phenyl)boronic acid is not
yet available in the literature, a robust understanding of its likely behavior can be derived from
first principles and the extensive knowledge base surrounding arylboronic acids. The molecule
is predicted to have low aqueous solubility but good solubility in polar aprotic solvents like THF
and acetone. Due to the inherent complexities of boronic acids, including the potential for
boroxine formation, these predictions must be confirmed through rigorous experimental
investigation. The protocols detailed in this guide provide a clear and reliable framework for
researchers to generate the high-quality solubility data needed to unlock the full synthetic
potential of this valuable chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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